Cas no 1393584-63-8 ()

• CAS No: 1393584-63-8
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 6769053
• PubChem ID: 72215742
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H5F2NO/c1-4(11)6-2-5(8)3-7(9)10-6/h2-3H,1H3
• InChI Key： MALXYOQVFBIRJU-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C(C)=O)C=1)F

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines